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Compound Name: Hydrate scandium

CAS No.: 12135-07-8

Cat. No.: B14707920

Get Quote

This guide provides an in-depth framework for the safe handling, storage, and emergency

management of hydrated scandium chloride (ScCl₃·xH₂O), a compound increasingly utilized in

materials science, catalysis, and biomedical research.[1] As a hygroscopic, water-soluble

crystalline solid, its physical properties necessitate specific protocols to mitigate risks for

researchers and laboratory personnel.[2][3][4] This document moves beyond mere procedural

lists to explain the causality behind each recommendation, ensuring a self-validating system of

safety grounded in authoritative data.

Hazard Identification and Risk Profile
Hydrated scandium chloride is primarily classified as an irritant. While the toxicological

properties have not been fully investigated, consistent data from multiple safety data sheets

(SDS) points to specific, immediate hazards upon exposure.[5][6]

A thorough risk assessment begins with understanding the compound's intrinsic hazards and

the primary routes of occupational exposure: inhalation of dust, direct skin and eye contact,

and accidental ingestion.
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Table 1: GHS Hazard Classification for Hydrated Scandium Chloride

Hazard Class Hazard Category Hazard Statement GHS Code

Skin

Corrosion/Irritation
Category 2

Causes skin irritation.

[7][8][9]
H315

Serious Eye

Damage/Eye Irritation
Category 2 / 2A

Causes serious eye

irritation.[7][8][9]
H319

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
May cause respiratory

irritation.[7][8][9]
H335

Core Physicochemical Risks:

Hygroscopicity: The compound readily absorbs moisture from the air.[2][4][6][10] This

property is critical from a handling perspective, as it can alter the physical nature of the

powder, increasing its tendency to clump and adhere to surfaces, which can complicate

cleanup and increase the risk of skin contact.

Aqueous Acidity: In solution, the scandium(III) ion undergoes hydrolysis, creating acidic

conditions.[4] A 0.1 M aqueous solution of ScCl₃ can have a pH of approximately 2.5, which

can contribute to its irritant properties.[4]

Thermal Decomposition: When involved in a fire or subjected to high temperatures, hydrated

scandium chloride can decompose to release irritating and toxic gases, including hydrogen

chloride (HCl) and scandium oxide fumes.[5][6][8]

The Hierarchy of Controls: A Systematic Approach
to Safety
The most effective safety programs prioritize engineered solutions and administrative policies

over a sole reliance on personal protective equipment (PPE). This "Hierarchy of Controls" is the

cornerstone of a robust safety culture.
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Hierarchy of Safety Controls for Scandium Chloride Handling

Elimination (Most Effective)
Not applicable for direct use

Substitution
Use less hazardous alternative if possible

Engineering Controls
Use in a chemical fume hood

Administrative Controls
Implement SOPs, provide training

Personal Protective Equipment (Least Effective)
Mandatory use of goggles, gloves, lab coat

Click to download full resolution via product page

Caption: Hierarchy of safety controls, from most to least effective.

Engineering Controls: This is the most critical layer for handling scandium chloride powder.

All manipulations that could generate dust (e.g., weighing, transferring) must occur within a

certified chemical fume hood or a glove box.[5][11] This physically isolates the hazard from

the user's breathing zone.

Administrative Controls: Mandatory training on the specific hazards and a written Standard

Operating Procedure (SOP) for handling this compound are essential.[12] Work areas should

be clearly demarcated, and access restricted during sensitive operations.
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Personal Protective Equipment (PPE): PPE is the final barrier of protection and is non-

negotiable. It does not reduce the hazard itself but protects the individual from exposure.

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is critical for preventing exposure. Equipment must meet

established safety standards (e.g., ANSI, EN).

Table 2: Mandatory PPE for Handling Hydrated Scandium Chloride

Body Area Required Equipment Standard & Rationale

Eyes/Face Chemical safety goggles

Must conform to EN166 or

ANSI Z87.1 standards.[6][13]

Required to protect against

airborne dust and accidental

splashes.

Hands
Chemical-resistant gloves

(Nitrile or Neoprene)

Inspect gloves for tears or

punctures before each use.[13]

[14] Remove gloves using the

proper technique to avoid

contaminating skin.[15]

Body
Laboratory coat, long pants,

closed-toe shoes

Protective work clothing

prevents incidental skin

contact with spills or dust.[8]

Respiratory
NIOSH-approved respirator

(e.g., N95)

Required if handling outside of

a fume hood or during a large

spill where dust generation is

unavoidable.[5][11] A full

respiratory protection program

must be in place.[5][16]

Standard Operating Procedures (SOPs)
Adherence to validated protocols is essential for ensuring repeatable and safe experimental

outcomes.
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SOP 4.1: Protocol for Weighing and Handling Solid
Hydrated Scandium Chloride

Preparation:

Verify that the chemical fume hood is operational and has a valid certification.

Don all required PPE as specified in Table 2.

Cover the work surface within the fume hood with absorbent, disposable bench paper.

Assemble all necessary equipment (spatulas, weigh boats, receiving flask) inside the hood

to minimize air turbulence.

Handling:

Retrieve the stock container from its storage location. Note its hygroscopic nature and

keep it sealed until ready for use.[5]

Slowly and carefully open the container inside the fume hood.

Use a clean spatula to transfer the required amount of solid to a weigh boat. Avoid any

actions that could generate dust, such as scooping rapidly or dropping material from a

height.[7]

Once the desired amount is weighed, carefully transfer it to the receiving vessel.

Securely seal the primary stock container immediately after use to protect it from

atmospheric moisture.[7][10]

Cleanup:

Carefully wipe down the spatula and any contaminated surfaces within the hood with a

damp cloth.

Dispose of the weigh boat, bench paper, and cleaning materials into a designated

hazardous waste container.
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Wash hands thoroughly with soap and water after exiting the work area.[7]

SOP 4.2: Protocol for Spill Response
Immediate Actions (Minor Spill < 5g in a Fume Hood):

Ensure the fume hood sash remains at the lowest practical height.

Using forceps or a brush and dustpan, carefully collect the spilled solid.

Use a dry cleanup procedure; do NOT use air hoses.[7] Sweep gently to avoid making the

powder airborne.

Place all collected material and cleaning equipment into a sealed, labeled container for

hazardous waste disposal.[7][8]

Wipe the area with a damp cloth and dispose of it as hazardous waste.

Emergency Actions (Major Spill > 5g or Spill Outside of a Fume Hood):

Alert all personnel in the immediate area and evacuate.

Restrict access to the spill area.

If the spill is outside a hood, avoid breathing dust.[7] If safe to do so, close the doors to the

room to contain the dust.

Contact your institution's Environmental Health & Safety (EHS) department or emergency

response team immediately.

Do not attempt to clean up a major spill without appropriate respiratory protection and

training.

Emergency Response and First Aid
In the event of an exposure, immediate and correct action is crucial. The following workflow

and first aid measures are based on consensus recommendations from multiple safety data

sheets.
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Emergency Workflow for Scandium Chloride Exposure

Exposure Occurs

Identify Route of Exposure

SKIN CONTACT
Wash with soap & water for 15 min.

Remove contaminated clothing.

 Skin

EYE CONTACT
Rinse with water for 15 min.

Remove contact lenses if possible.

 Eyes

INHALATION
Move person to fresh air.

 Inhaled

Seek Medical Attention
Bring SDS if possible.

Click to download full resolution via product page

Caption: Emergency response workflow for personal exposure.

If in Eyes: Immediately flush the eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5][10] Remove contact lenses if present and

easy to do.[7] Seek immediate medical attention.[5][7]

If on Skin: Wash the affected area with plenty of soap and water for at least 15 minutes.[7]

[10] Remove all contaminated clothing and wash it before reuse.[7] If skin irritation occurs or

persists, get medical advice.[5]

If Inhaled: Remove the victim to fresh air and keep them in a position comfortable for

breathing.[5][7] If the person feels unwell or experiences respiratory difficulty, call a poison

center or doctor.[5][7]
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If Ingested: Rinse the mouth thoroughly with water.[10] Do not induce vomiting.[11] Seek

immediate medical assistance.[5]

Storage and Disposal
Proper long-term management of the chemical is a critical component of the laboratory safety

lifecycle.

Storage: Store in the original, tightly sealed container to prevent contact with moisture.[5][10]

The storage area must be cool, dry, and well-ventilated.[5] Store away from incompatible

materials such as strong oxidizing agents.[6][8] Given its hygroscopic nature, storage in a

desiccator or under an inert atmosphere is a best practice to maintain product integrity.[10]

Disposal: Hydrated scandium chloride and any materials contaminated with it must be

disposed of as hazardous waste.[5] All waste disposal must be conducted in strict

accordance with all applicable local, state, and federal regulations.[5][15] Do not allow the

material to enter drains or waterways.[5][10]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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